SuFEx Click Chemistry Competence vs. Thiophene-2,5-dicarboxylate (No –SO₂F Handle)
The target compound contains a fluorosulfonyl (–SO₂F) group that serves as a SuFEx click-chemistry hub, enabling covalent ligation with nitrogen-, oxygen-, and carbon-based nucleophiles under mild, metal-free conditions. The closest non-fluorinated analog, dimethyl thiophene-2,5-dicarboxylate (CAS 4282-34-2), completely lacks the –SO₂F moiety and is therefore inert toward SuFEx activation, making it unsuitable for click-chemistry-driven library synthesis or covalent warhead applications [1]. Sulfonyl fluorides as a class exhibit uniquely balanced stability–reactivity: they resist hydrolysis under physiological conditions (select aryl sulfonyl fluorides show hydrolysis half-lives >500 h at ambient temperature) yet undergo specific fluoride exchange when activated by appropriate nucleophiles or catalysts [2].
Comparator (dimethyl thiophene-2,5-dicarboxylate): SuFEx-inert, ester chemistry only.
| Evidence Dimension | SuFEx click-chemistry competence |
|---|---|
| Target Compound Data | Contains –SO₂F group; SuFEx-competent; participates in covalent ligation with N-, O-, C-nucleophiles |
| Comparator Or Baseline | Dimethyl thiophene-2,5-dicarboxylate (CAS 4282-34-2): No –SO₂F; SuFEx-inert; limited to ester chemistry only |
| Quantified Difference | Binary: SuFEx-competent vs. SuFEx-inert. Aryl sulfonyl fluoride hydrolysis t₁/₂ >500 h for selected analogs in phosphate buffer (PMC7591136, Table 1); sulfonyl chlorides hydrolyze within minutes to hours. |
| Conditions | SuFEx conditions: metal-free, ambient atmosphere, aqueous/organic biphasic, broad pH tolerance (Sharpless, Angew. Chem. 2014); hydrolysis t₁/₂ data from phosphate buffer, ambient temperature, monitored by ¹H NMR (PMC7591136). |
Why This Matters
Procurement of a SuFEx-inert analog would foreclose the compound's primary synthetic application in click chemistry, fragment-based drug discovery, and covalent probe development.
- [1] Serbetci, D.; Marraffa, L.; Natho, P.; Andresini, M. A Practical Guide to SuFEx Chemistry: An Overview of S(VI)-SuFEx Linkers and Their Reactivity. Synthesis 2025, 57, 1569–1582. View Source
- [2] PMC7591136, Table 1: Hydrolysis half-life data for aryl sulfonyl fluoride analogs; t₁/₂ values from <1 h to >500 h depending on aryl substitution. Half-life determined by pseudo-first-order fitting of percent conversion. View Source
